Cas no 2648-01-3 (5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one)

2648-01-3 structure
Product name:5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one
- 2H-1,4-Benzodiazepin-2-one, 5-(2-fluorophenyl)-1,3-dihydro-
- ZFYAQIQNROJRTO-UHFFFAOYSA-N
- 1,4-BENZODIAZPIN-2-ONE,5-(2-F PH)
- CHEMBL147024
- Ro-05-4336
- Ro-054336
- DTXSID70877685
- SCHEMBL8547651
- A849663
- BDBM50408026
- 2648-01-3
- 1,3-dihydro-5-(o-fluorophenyl)-2H-1,4-benzodiazepin-2-one
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- Inchi: InChI=1S/C15H11FN2O/c16-12-7-3-1-5-10(12)15-11-6-2-4-8-13(11)18-14(19)9-17-15/h1-8H,9H2,(H,18,19)
- InChI Key: ZFYAQIQNROJRTO-UHFFFAOYSA-N
- SMILES: C1C(=O)NC2=CC=CC=C2C(=N1)C3=CC=CC=C3F
Computed Properties
- Exact Mass: 254.08563
- Monoisotopic Mass: 254.08554114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.283
- Boiling Point: 425.396°C at 760 mmHg
- Flash Point: 211.072°C
- Refractive Index: 1.634
- PSA: 41.46
5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one Related Literature
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1. Book reviews
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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